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Compound of Interest

Compound Name: 1-Bromononane-d19

Cat. No.: B12399948

Essential Safety and Handling Guide for 1-
Bromononane-d19

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1-Bromononane-d19. The following
procedures are designed to ensure the safe handling, use, and disposal of this compound,
minimizing risks and ensuring a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromononane-d19 is a combustible liquid that can cause skin and eye irritation.[1][2][3] It is
harmful if swallowed and may cause respiratory tract irritation.[1][2] The compound is also very
toxic to aquatic life.[3][4][5] Therefore, adherence to proper PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 1-Bromononane-
d19
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Body Part PPE Recommendation Rationale

Chemical safety goggles
conforming to EN166 or OSHA

29 CFR 1910.133 standards. To protect against eye irritation
Eyes/Face )

[2][3] A face shield should be from splashes or vapors.[2]

worn if there is a risk of

splashing.[6][7][8]

Chemical-resistant gloves )

o To prevent skin contact and

Hands (e.g., Nitrile) inspected before

use 51[7][0] irritation.[2][5]

To protect against skin
A flame-retardant lab coat or )
Body ) ) ) exposure and in case of
impervious clothing.[5][7]
splashes.[2]

Use in a well-ventilated area,
preferably within a chemical

fume hood.[3] If ventilation is ) )
i To prevent inhalation of
) inadequate, a NIOSH- )
Respiratory ] ) vapors, which can cause
approved respirator with an ) S
] ] respiratory tract irritation.[2]
appropriate cartridge for

organic vapors should be
used.[2][7]

Step-by-Step Operational Plan for Handling

A systematic approach to handling 1-Bromononane-d19 is crucial for safety and experimental
success.

Experimental Workflow Diagram
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BENGHE

Workflow for Handling 1-Bromononane-d19

Preparation
- Verify fume hood function
- Don PPE
- Assemble equipment

Handling & Use
- Dispense slowly
- Keep container closed
- Avoid generating aerosols

Spill Response

Progboeeling - Evacuate area

- Decontaminate surfaces
- Remove PPE correctly

- Absorb with inert material
- Ventilate space

Waste Collection
- Segregate waste
- Label container clearly

Emergency and Disposal Logic for 1-Bromononane-d19

" Emergency Procedures ) é Disposal Procedures N

Spill

Waste 1-Bromononane-d19
& Contaminated Materials

!

Dispose as hazardous waste

Personal Exposure

Absorb with inert material
(e.g., sand, earth)
Use spark-proof tools

Skin: Wash with soap & water
Eyes: Flush with water for 15 min
Inhalation: Move to fresh air
Ingestion: Do NOT induce vomiting

Seek Medical Attention

via a licensed contractor.

May be incinerated in a

chemical incinerator with
an afterburner and scrubber.

o J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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